1-Propanol, 3-(dimethylamino)-, 1-(4-methylbenzenesulfonate)

• CAS No.: 39743-22-1
• Molecular Formula: C12H19NO3S
• Molecular Weight: 257.35 g/mol
• IUPAC Name: 3-(dimethylamino)propyl 4-methylbenzenesulfonate
• InChI: InChI=1S/C12H19NO3S/c1-11-5-7-12(8-6-11)17(14,15)16-10-4-9-13(2)3/h5-8H,4,9-10H2,1-3H3
• InChI Key: VTWZICMJJJQLKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCCCN(C)C

Description

1-Propanol, 3-(dimethylamino)-, 1-(4-methylbenzenesulfonate) is a useful research compound. Its molecular formula is C12H19NO3S and its molecular weight is 257.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 0.206 g (2 mmole) of 3-dimethylamino-propan-1-ol, and 2 mL of pyridine (2 ml) was added 0.001 g of 4-dimethylaminopyridine and 0.381 g (2 mmole) of p-toluenesulphonyl chloride. The mixture was stirred at ambient temperature overnight and then concentrated under reduced pressure. The residue was taken up in 10 mL of dichloromethane and washed once with 5 mL of saturated sodium bicarbonate, twice with 5 mL of water, and then brine, dried over anhydrous magnesium sulfate, filtered and concentrated under reduced pressure to give 0.085 g of toluene-4-sulfonic acid 3-dimethylamino-propyl ester as a colorless oil.